![molecular formula C9H5NO4 B019855 3-(4-Nitrophenyl)propiolic acid CAS No. 2216-24-2](/img/structure/B19855.png)
3-(4-Nitrophenyl)propiolic acid
Overview
Description
3-(4-Nitrophenyl)propiolic acid (NPA) is a chemical compound that has been extensively studied for its unique properties and potential applications in scientific research. It is a yellow crystalline solid that belongs to the family of propiolic acids, which are known for their ability to undergo a range of chemical reactions. In
Scientific Research Applications
Resolution of Racemic Compounds and Absolute Configuration Establishment : It is used to resolve racemic 3-hydroxy-2-methylene-3-phenylpropanoic acid and establish its absolute configuration (Drewes et al., 1992).
Synthesis of Tryptophan Precursors and Indole Derivatives : It plays a role in the synthesis of a tryptophan precursor and various useful indole derivatives (Tanaka et al., 1989).
Biological Activities : It exhibits antioxidant, cytotoxic, antibacterial, and antifungal activities (Tahir et al., 2015).
Telecommunications Applications : It is used in high-speed electrooptic switching elements, suitable for telecommunications applications (Marder et al., 1994).
Corrosion Inhibition : Yttrium 3-(4-nitrophenyl)-2-propenoate, derived from this acid, is an effective corrosion inhibitor for copper alloy in 0.1 M chloride solution (Nam et al., 2016).
Synthesis of Arylalkynecarboxylic Acids : It is used in the synthesis of arylalkynecarboxylic acids from aryl bromides, showing high reactivity at low temperature (Park et al., 2013).
Anticancer Activity : It has demonstrated anticancer activity with low toxicity towards normal human blood lymphocytes (Buzun et al., 2021).
Anti-inflammatory and Gastroprotective Properties : It exhibits anti-inflammatory and gastroprotective properties at employed doses (Okunrobo et al., 2006).
Metabolism Studies : It is a strong organic acid that is slowly excreted in hens when administered orally, but rapidly excreted when administered intramuscularly (Moody & Williams, 1964).
Protein Interaction and Low Toxicity : It can interact with proteins and exhibits low toxicity levels, with a minimum binding energy of 5.42 kcal/mol in protein 5T30 interaction (Abraham et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3-(4-nitrophenyl)prop-2-ynoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5NO4/c11-9(12)6-3-7-1-4-8(5-2-7)10(13)14/h1-2,4-5H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMMZCQTZVBTDLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#CC(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50289545 | |
Record name | 3-(4-Nitrophenyl)propiolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50289545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2216-24-2 | |
Record name | 3-(4-Nitrophenyl)-2-propynoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2216-24-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 61874 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002216242 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2216-24-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=61874 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(4-Nitrophenyl)propiolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50289545 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about the synthesis method used for 3-(4-Nitrophenyl)propiolic acid in this research?
A1: The research highlights a novel method for synthesizing this compound through the direct carboxylation of the corresponding terminal alkyne, 4-nitrophenylacetylene, with carbon dioxide (CO2). The reaction utilizes a custom-designed copper-conjugated microporous polymer (CMP-Cu) as a catalyst and operates under mild conditions, including room temperature and atmospheric pressure []. This method offers a potentially more sustainable and efficient alternative to traditional synthetic routes.
Q2: What are the advantages of using the CMP-Cu catalyst for this reaction?
A2: The CMP-Cu catalyst demonstrates several advantageous features:
- Mild Reaction Conditions: The catalyst facilitates the carboxylation reaction at room temperature and atmospheric pressure, reducing energy consumption and simplifying the process [].
- High Selectivity: The research demonstrates the catalyst's selectivity towards the formation of the desired propiolic acid product, minimizing by-product formation [].
- CO2 Utilization: This method utilizes CO2 as a readily available and inexpensive feedstock, contributing to a more sustainable approach to chemical synthesis [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.